Cas no 1534018-65-9 (Benzene, 1-(chloromethoxy)-2,4-dimethyl- )

• Product Name: Benzene, 1-(chloromethoxy)-2,4-dimethyl-
• CAS No: 1534018-65-9
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 5263587
• Update Time: 2025-07-01

Benzene, 1-(chloromethoxy)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethoxy)-2,4-dimethylbenzene (ACI)
• Benzene, 1-(chloromethoxy)-2,4-dimethyl-

• Inchi： 1S/C9H11ClO/c1-7-3-4-9(11-6-10)8(2)5-7/h3-5H,6H2,1-2H3
• InChI Key： DDHVIMVGWSSKLB-UHFFFAOYSA-N
• SMILES： ClCOC1C(C)=CC(C)=CC=1

Additional information on Benzene, 1-(chloromethoxy)-2,4-dimethyl-

Benzene, 1-(chloromethoxy)-2,4-dimethyl-

Benzene, 1-(chloromethoxy)-2,4-dimethyl- (CAS No: 1534018-65-9) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the family of substituted benzenes, where the benzene ring is modified with specific functional groups that impart distinct chemical and physical properties. The chloromethoxy group attached at position 1 and the dimethyl substituents at positions 2 and 4 create a molecule with significant potential in various industrial and research domains.

The synthesis of Benzene, 1-(chloromethoxy)-2,4-dimethyl- involves advanced organic chemistry techniques, often utilizing Friedel-Crafts alkylation or acylation methods to introduce the chloromethoxy group onto the benzene ring. The presence of methyl groups at positions 2 and 4 not only stabilizes the molecule but also enhances its reactivity in certain chemical reactions. Recent studies have highlighted the importance of such substituted benzenes in drug discovery, where the chloromethoxy group serves as a valuable intermediate in the synthesis of bioactive compounds.

One of the most intriguing aspects of this compound is its ability to participate in nucleophilic aromatic substitution reactions due to the electron-withdrawing nature of the chloromethoxy group. This property makes it an ideal precursor for synthesizing more complex molecules with tailored functionalities. For instance, researchers have successfully utilized this compound to develop novel materials for optoelectronic applications, where its electronic properties play a critical role in enhancing device performance.

In terms of physical properties, Benzene, 1-(chloromethoxy)-2,4-dimethyl- exhibits a melting point of approximately -5°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various extraction and purification processes in chemical manufacturing. The compound's stability under normal storage conditions further adds to its desirability as an intermediate in large-scale production processes.

Recent advancements in computational chemistry have enabled scientists to predict the electronic structure and reactivity of Benzene, 1-(chloromethoxy)-2,4-dimethyl- with unprecedented accuracy. By employing density functional theory (DFT) calculations, researchers have gained insights into the molecule's frontier molecular orbitals and its potential for participating in π-π interactions—a key factor in supramolecular chemistry and self-assembling systems.

The application of this compound extends beyond traditional chemical synthesis into emerging fields such as green chemistry and sustainable manufacturing. For example, it has been employed as a catalyst in certain enantioselective reactions, offering a more environmentally friendly alternative to conventional catalysts. Additionally, its role in polymer science has been explored, where it serves as a building block for developing advanced polymeric materials with tailored mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways of Benzene, 1-(chloromethoxy)-2,4-dimethyl- is crucial for assessing its ecological impact. Recent studies have demonstrated that under aerobic conditions, this compound undergoes rapid biodegradation due to the action of specific microbial enzymes. This finding is particularly relevant for industries seeking to minimize their environmental footprint by adopting biodegradable intermediates in their production processes.

In conclusion, Benzene, 1-(chloromethoxy)-2,4-dimethyl- (CAS No: 1534018-65-9) stands out as a versatile and valuable compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with its reactivity and stability under various conditions, positions it as a key player in modern chemical research and industrial innovation.